Cas no 160851-06-9 (3-Hexenoic acid, 3-methyl-2-oxo-, methyl ester)

• Product Name: 3-Hexenoic acid, 3-methyl-2-oxo-, methyl ester
• CAS No: 160851-06-9
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 1340142
• Update Time: 2024-08-17

3-Hexenoic acid, 3-methyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Hexenoic acid, 3-methyl-2-oxo-, methyl ester

• Inchi： 1S/C8H12O3/c1-4-5-6(2)7(9)8(10)11-3/h5H,4H2,1-3H3
• InChI Key： UMRAQNIQKFAKSP-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(=O)C(C)=CCC

Computed Properties

• Exact Mass: 156.07866

Experimental Properties

• Density: 1.010±0.06 g/cm3(Predicted)
• Boiling Point: 211.1±13.0 °C(Predicted)
• PSA: 43.37